Cas no 747410-98-6 (4-[(3-methylbutyl)thio]-3-nitrobenzoic acid)

• Product Name: 4-[(3-methylbutyl)thio]-3-nitrobenzoic acid
• CAS No: 747410-98-6
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• CID: 3106984
• PubChem ID: 2103934
• Update Time: 2025-11-02

4-[(3-methylbutyl)thio]-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3-methylbutyl)thio]-3-nitrobenzoic acid
• CS-0221518
• 4-[(3-methylbutyl)sulfanyl]-3-nitrobenzoicacid
• Z56979265
• AKOS034469246
• XEB41098
• SR-01000052214
• G36128
• 4-[(3-methylbutyl)sulfanyl]-3-nitrobenzoic acid
• 4-(3-methylbutylsulfanyl)-3-nitrobenzoic acid
• 747410-98-6
• SR-01000052214-1
• EN300-09363

• Inchi： 1S/C12H15NO4S/c1-8(2)5-6-18-11-4-3-9(12(14)15)7-10(11)13(16)17/h3-4,7-8H,5-6H2,1-2H3,(H,14,15)
• InChI Key： LLEZGWLHZIUHMY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1[N+](=O)[O-])CCC(C)C

Computed Properties

• Exact Mass: 269.07217913Da
• Monoisotopic Mass: 269.07217913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 4-[(3-methylbutyl)thio]-3-nitrobenzoic acid

4-[(3-methylbutyl)thio]-3-nitrobenzoic acid: A Promising Compound for Modern Pharmaceutical Research

4-[(3-methylbutyl)thio]-3-nitrobenzoic acid, with the CAS number 747410-98-6, has emerged as a critical compound in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, represents a significant advancement in the development of novel therapeutic agents. The compound's synthesis and biological activity have been extensively studied in recent years, with researchers exploring its potential applications in various therapeutic areas.

4-[(3-methylbutyl)thio]-3-nitrobenzoic acid is a derivative of benzoic acid, featuring a nitro group at the 3-position and a thioether linkage connecting the aromatic ring to a branched alkyl chain. The presence of the 3-methylbutyl group introduces steric and electronic effects that modulate the compound's reactivity and biological activity. Recent studies have highlighted the importance of these structural elements in determining the compound's pharmacological profile.

The synthesis of 4-[(3-methylbutyl)thio]-3-nitrobenzoic acid has been optimized through various methodologies, including electrophilic substitution reactions and nucleophilic thiolation processes. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's molecular structure. These analytical methods have been crucial in ensuring the accuracy of structural elucidation, which is essential for subsequent biological evaluations.

Recent research has focused on the 3-nitrobenzoic acid core's role in modulating cellular signaling pathways. The nitro group is known to influence the redox state of the molecule, potentially affecting its interaction with biological targets. Studies published in Journal of Medicinal Chemistry have demonstrated that the nitro group can act as an electron-withdrawing group, enhancing the compound's ability to interact with specific receptors or enzymes.

One of the most promising applications of 4-[(3-methylbutyl)thio]-3-nitrobenzoic acid is in the development of anti-inflammatory agents. In vitro studies have shown that the compound exhibits significant inhibitory activity against pro-inflammatory cytokines, such as TNF-α and IL-6. These findings suggest potential therapeutic applications in autoimmune disorders and chronic inflammatory conditions.

Additionally, the compound's 3-methylbutyl substituent has been linked to improved solubility and bioavailability. Researchers at the University of California have reported that the branched alkyl chain enhances the compound's ability to penetrate biological membranes, thereby increasing its cellular uptake. This property is particularly important for drugs targeting intracellular pathways.

Recent advances in computational chemistry have allowed for the prediction of 4-[(3-methylbutyl)thio]-3-nitrobenzoic acid's interactions with protein targets. Molecular docking studies have identified potential binding sites on key enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase. These interactions are critical for the compound's anti-inflammatory and analgesic effects.

The thioether linkage in the molecule plays a pivotal role in its reactivity. This functional group can participate in redox reactions, which may be relevant in the context of oxidative stress-related diseases. Studies published in Chemical Research in Toxicology have explored the role of thioether moieties in modulating the redox state of biological systems.

Furthermore, the compound's 4-position substitution with a sulfur-containing group has been associated with enhanced metabolic stability. This characteristic is particularly advantageous for drugs that require prolonged action in the body. Researchers have demonstrated that the sulfur atom can resist enzymatic degradation, thereby extending the compound's half-life in vivo.

Recent clinical trials have begun to explore the therapeutic potential of 4-[(3-methylbutyl)thio]-3-nitrobenzoic acid in the treatment of neurodegenerative disorders. Preliminary data suggest that the compound may exert neuroprotective effects by modulating inflammatory responses in the central nervous system. These findings are currently under further investigation.

The compound's versatility in drug design has also been highlighted in studies on its potential as a lead molecule for the development of new antiviral agents. Researchers have explored its ability to inhibit viral replication by interfering with key enzymatic processes. These studies are part of a broader effort to address emerging infectious diseases.

Environmental factors, such as pH and temperature, have been shown to influence the stability and reactivity of 4-[(3-methylbutyl)thio]-3-nitrobenzoic acid. These factors are particularly important in the context of drug formulation and storage. Optimizing these conditions can enhance the compound's shelf life and therapeutic efficacy.

Future research directions include the exploration of 4-[(3-methylbutyl)thio]-3-nitrobenzoic acid's potential in combination therapies. Studies are underway to evaluate its synergistic effects with existing medications, which could lead to more effective treatment regimens for complex diseases.

In conclusion, 4-[(3-methylbutyl)thio]-3-nitrobenzoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities have been extensively studied, revealing its potential applications in various therapeutic areas. Continued research is expected to uncover new insights into its mechanisms of action and expand its utility in drug development.